Cas no 1554374-74-1 (3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 1554374-74-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6377655
• PubChem ID: 83831397
• Update Time: 2025-06-08

3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• 1554374-74-1
• EN300-1781121

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-7(6-12-13-9)8(11)4-5-14/h6,8,14H,4-5,11H2,1-3H3,(H,12,13)
• InChI Key： AOBXYBGVJLSLAF-UHFFFAOYSA-N
• SMILES： OCCC(C1C=NNC=1C(C)(C)C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 1554374-74-1)

The compound 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 1554374-74-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a tert-butyl-substituted pyrazole ring and an amino-propanol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol has surged due to their role in developing small-molecule therapeutics. This compound's pyrazole core is a common motif in pharmaceuticals, often associated with anti-inflammatory, antiviral, and anticancer properties. Its tert-butyl group enhances steric hindrance, which can improve binding affinity and metabolic stability—a critical factor in drug design.

From a synthetic perspective, CAS No. 1554374-74-1 serves as a valuable building block for constructing more complex molecules. Its amino-propanol moiety allows for further functionalization, enabling chemists to explore diverse chemical space. This adaptability aligns with current trends in fragment-based drug discovery, where modular compounds are used to optimize lead candidates efficiently.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, derivatives of 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol have shown promise as potential pesticide intermediates, owing to their ability to interact with biological targets in pests. Additionally, its structural features make it a candidate for developing functional materials, such as ligands for catalysis or components in supramolecular chemistry.

Analytical characterization of CAS No. 1554374-74-1 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards, which is essential for reproducible research outcomes. As the scientific community emphasizes data integrity and reproducibility, reliable characterization of such intermediates becomes paramount.

Environmental and safety considerations are also integral to discussions about 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol. While not classified as hazardous, its handling requires standard laboratory precautions. Researchers are increasingly adopting green chemistry principles to minimize waste and improve sustainability in synthetic processes involving such compounds.

In summary, 3-amino-3-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 1554374-74-1) represents a multifaceted tool for modern chemistry. Its applications span drug development, agrochemical innovation, and material science, reflecting the growing interdisciplinary nature of chemical research. As interest in tailored molecular architectures continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.